Cas no 2137883-64-6 (Ethyl 2-(bromomethyl)-4-(cyclopropylmethyl)furan-3-carboxylate)

Ethyl 2-(bromomethyl)-4-(cyclopropylmethyl)furan-3-carboxylate is a versatile brominated furan derivative with significant utility in synthetic organic chemistry. Its structure features a reactive bromomethyl group, enabling facile functionalization through nucleophilic substitution or cross-coupling reactions, while the cyclopropylmethyl moiety offers steric and electronic modulation for tailored reactivity. The ethyl ester group enhances solubility in organic solvents, facilitating handling in diverse reaction conditions. This compound serves as a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and complex heterocyclic systems. Its well-defined reactivity profile and stability under standard conditions make it a practical choice for multistep synthetic routes. Care should be taken when handling due to the bromomethyl group's potential lability.

Ethyl 2-(bromomethyl)-4-(cyclopropylmethyl)furan-3-carboxylate structure

2137883-64-6 structure

Product Name:Ethyl 2-(bromomethyl)-4-(cyclopropylmethyl)furan-3-carboxylate

CAS No:2137883-64-6

MF:C₁₂H₁₅BrO₃

MW:287.149703264236

CID:5998482

PubChem ID:165456499

Update Time:2025-06-29

Ethyl 2-(bromomethyl)-4-(cyclopropylmethyl)furan-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- EN300-703231
- ethyl 2-(bromomethyl)-4-(cyclopropylmethyl)furan-3-carboxylate
- 2137883-64-6
- Ethyl 2-(bromomethyl)-4-(cyclopropylmethyl)furan-3-carboxylate
- Inchi： 1S/C12H15BrO3/c1-2-15-12(14)11-9(5-8-3-4-8)7-16-10(11)6-13/h7-8H,2-6H2,1H3
- InChI Key： SYHIEXSYKVXHSU-UHFFFAOYSA-N
- SMILES： BrCC1=C(C(=O)OCC)C(=CO1)CC1CC1

Computed Properties

Exact Mass: 286.02046g/mol
Monoisotopic Mass: 286.02046g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 39.4Å²

Ethyl 2-(bromomethyl)-4-(cyclopropylmethyl)furan-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-703231-1.0g	ethyl 2-(bromomethyl)-4-(cyclopropylmethyl)furan-3-carboxylate	2137883-64-6		1g	$0.0	2023-06-06

Ethyl 2-(bromomethyl)-4-(cyclopropylmethyl)furan-3-carboxylate Related Literature

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Additional information on Ethyl 2-(bromomethyl)-4-(cyclopropylmethyl)furan-3-carboxylate

Ethyl 2-(bromomethyl)-4-(cyclopropylmethyl)furan-3-carboxylate: A Comprehensive Overview

Ethyl 2-(bromomethyl)-4-(cyclopropylmethyl)furan-3-carboxylate, also known by its CAS number No. 2137883-64-6, is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry. This compound is characterized by its furan ring, which serves as the central framework, with substituents at positions 2 and 4. The bromomethyl group at position 2 and the cyclopropylmethyl group at position 4 contribute to its distinctive chemical properties. The carboxylate moiety at position 3 further enhances its reactivity and functional versatility.

Recent studies have highlighted the potential of this compound in medicinal chemistry and materials science. Its furan ring is known for its aromaticity and stability, making it a valuable component in the synthesis of bioactive molecules. The presence of the bromomethyl group introduces electrophilic character, enabling it to participate in nucleophilic substitution reactions. This property has been exploited in the development of novel pharmaceutical agents targeting specific biological pathways.

The cyclopropylmethyl substituent adds another layer of complexity to this compound's structure. Cyclopropane rings are known for their strained geometry, which can influence the compound's reactivity and stability. This feature has been leveraged in the design of advanced materials with unique mechanical and electronic properties. Researchers have also explored the use of this compound in polymer chemistry, where its ability to undergo controlled polymerization has shown promise for creating high-performance polymers.

From a synthetic perspective, Ethyl 2-(bromomethyl)-4-(cyclopropylmethyl)furan-3-carboxylate can be synthesized through a variety of routes, including nucleophilic aromatic substitution and coupling reactions. The choice of synthesis method depends on the desired scale, purity, and cost-effectiveness. Recent advancements in catalytic methods have further streamlined its production, making it more accessible for large-scale applications.

In terms of applications, this compound has found utility in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. Its ability to modulate key enzymes and receptors makes it a valuable lead compound for developing therapeutic agents. Additionally, its role as an intermediate in organic synthesis has expanded its utility across multiple industries.

As research continues to uncover new facets of this compound's chemistry, its potential applications are expected to grow further. Its unique combination of structural features positions it as a versatile building block in modern chemical research.